Cas no 1171469-48-9 (methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate)

methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate structure
1171469-48-9 structure
Product Name:methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
CAS No:1171469-48-9
MF:C17H18N2O3S
MW:330.401422977448
CID:5845857
PubChem ID:43951073
Update Time:2025-07-18

methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2-[(cyclopentylcarbonyl)amino]-4-thiazolyl]-, methyl ester
    • methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
    • F0537-2479
    • AKOS024581422
    • 1171469-48-9
    • methyl 4-[2-(cyclopentanecarbonylamino)-1,3-thiazol-4-yl]benzoate
    • methyl 4-(2-(cyclopentanecarboxamido)thiazol-4-yl)benzoate
    • Inchi: 1S/C17H18N2O3S/c1-22-16(21)13-8-6-11(7-9-13)14-10-23-17(18-14)19-15(20)12-4-2-3-5-12/h6-10,12H,2-5H2,1H3,(H,18,19,20)
    • InChI Key: HQJJFVYTDYOGAB-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C2=CSC(NC(C3CCCC3)=O)=N2)C=C1

Computed Properties

  • Exact Mass: 330.10381361g/mol
  • Monoisotopic Mass: 330.10381361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 96.5Ų

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • pka: 8.62±0.70(Predicted)

methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0537-2479-2μmol
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0537-2479-5μmol
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0537-2479-10μmol
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0537-2479-20μmol
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0537-2479-1mg
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0537-2479-2mg
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0537-2479-3mg
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0537-2479-4mg
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0537-2479-5mg
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0537-2479-10mg
methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate
1171469-48-9 90%+
10mg
$79.0 2023-05-17

methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate Related Literature

Additional information on methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate

Research Brief on Methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate (CAS: 1171469-48-9)

Methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate (CAS: 1171469-48-9) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining a thiazole ring, cyclopentane amide, and methyl benzoate, which may contribute to its biological activity. Recent studies have explored its synthesis, physicochemical properties, and preliminary biological evaluations, positioning it as a promising scaffold for drug discovery.

The compound was first synthesized through a multi-step organic synthesis approach involving the condensation of 4-cyclopentanecarboxamide with 4-(methoxycarbonyl)phenyl isothiocyanate, followed by cyclization to form the thiazole core. Structural characterization was performed using NMR spectroscopy, mass spectrometry, and X-ray crystallography, confirming the molecular structure and purity of the target compound. Computational studies have predicted favorable drug-like properties, including moderate lipophilicity (cLogP ~2.8) and good solubility in common organic solvents.

Recent pharmacological screening has revealed interesting activity profiles for this compound. In vitro studies demonstrated moderate inhibitory effects against several kinase targets, particularly showing promise in the low micromolar range against cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptor (VEGFR) family members. These findings suggest potential applications in oncology, especially for targeting tumor angiogenesis and cell cycle regulation. Additional studies are investigating its potential as an anti-inflammatory agent, with preliminary data showing inhibition of NF-κB signaling pathways.

The compound's mechanism of action appears to involve competitive ATP-binding site inhibition in kinase targets, as suggested by molecular docking studies and kinetic analyses. Structure-activity relationship (SAR) studies are currently underway to optimize the scaffold for improved potency and selectivity. Early medicinal chemistry efforts have focused on modifications to the cyclopentane amide moiety and the benzoate ester group, with several analogs showing enhanced biological activity while maintaining favorable pharmacokinetic properties.

From a drug development perspective, methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate represents an attractive starting point for lead optimization. Its relatively simple synthetic route allows for efficient scale-up, and the modular structure facilitates diverse chemical modifications. Current research is exploring its potential in combination therapies and as part of targeted drug delivery systems. Further investigations into its ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties are needed to fully assess its clinical potential.

In conclusion, methyl 4-(2-cyclopentaneamido-1,3-thiazol-4-yl)benzoate (1171469-48-9) emerges as a versatile chemical scaffold with demonstrated biological activities against multiple therapeutic targets. Ongoing research aims to elucidate its full pharmacological potential and develop optimized derivatives with improved drug-like properties. The compound's unique structural features and promising preliminary data warrant continued investigation in both academic and industrial settings.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd